Cas no 1226-39-7 (4-Nitrophenyl β-D-Fucopyranoside)

• Product Name: 4-Nitrophenyl β-D-Fucopyranoside
• CAS No: 1226-39-7
• MF: C₁₂H₁₅NO₇
• MW: 285.250004053116
• MDL: MFCD00040651
• CID: 231661
• PubChem ID: 87558040
• Update Time: 2025-11-02

4-Nitrophenyl β-D-Fucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,4-nitrophenyl 6-deoxy-
• 4-Nitrophenyl beta-D-Fucopyranoside
• 4-Nitrophenyl-beta-D-fucopyranoside
• P-NITROPHENYL-BETA-D -FUCOPYRANOSIDE
• -<small>D<
• p-Nitrophenyl beta-D-fucopyranoside
• p-Nitrophenyl beta-D-fucoside
• 4-Nitrophenyl b-D-fucopyranoside
• (2R,3R,4S,5R,6S)-2-methyl-6-(4-nitrophenoxy)oxane-3,4,5-triol
• 4-Nitrophenyl 6-deoxy-beta-D-galactopyranoside
• 4-Nitrophenyl
• A-D-fucopyranoside
• 2-Nitrophenyl I(2)-D-fucopyranoside
• 4-Nitrophenyl I(2)-D-fucopyranoside
• AKOS015918201
• AS-66583
• AM84358
• 4-Nitrophenylb-D-fucopyranoside
• CS-0142472
• 4-Nitrophenyl beta-D-fuco??pyran??oside, >=98% (TLC)
• HY-134455
• 4-piperidinemethanol, 1-(4-pyridinylmethyl)-
• D91773
• beta-D-Galactopyranoside, 4-nitrophenyl 6-deoxy-
• 1226-39-7
• DTXSID90370002
• A-D-fuco-pyran-oside
• (2R,3R,4S,5R,6S)-2-methyl-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• MFCD00040651
• PNP-b-D-Fuc
• SCHEMBL150880
• 4-Nitrophenyl beta -D-fucopyranoside
• 4-Nitrophenyl Beta-D-fuco-pyran-oside
• YILIDCGSXCGACV-BVWHHUJWSA-N
• 4-Nitrophenyl β-D-Fucopyranoside

• MDL： MFCD00040651
• Inchi： 1S/C12H15NO7/c1-6-9(14)10(15)11(16)12(19-6)20-8-4-2-7(3-5-8)13(17)18/h2-6,9-12,14-16H,1H3/t6-,9+,10+,11-,12+/m1/s1
• InChI Key： YILIDCGSXCGACV-BVWHHUJWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1C)O)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.08485182g/mol
• Monoisotopic Mass: 285.08485182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: powder
• Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 181.0 to 185.0 deg-C
• Refractive Index: -75 ° (C=1, EtOH)
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• Solubility: Soluble in water

4-Nitrophenyl β-D-Fucopyranoside Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Safety Term：S24/25

Additional information on 4-Nitrophenyl β-D-Fucopyranoside

Comprehensive Guide to 4-Nitrophenyl β-D-Fucopyranoside (CAS No. 1226-39-7): Properties, Applications, and Research Insights

4-Nitrophenyl β-D-Fucopyranoside (CAS No. 1226-39-7) is a specialized glycoside derivative widely utilized in biochemical and enzymatic research. This compound, featuring a nitrophenyl group linked to a β-D-fucopyranoside moiety, serves as a critical substrate for studying glycosidase activity. Its unique structure enables researchers to monitor enzymatic reactions through colorimetric assays, making it indispensable in laboratories focused on carbohydrate metabolism and enzyme kinetics.

The growing interest in glycosidase inhibitors and carbohydrate-active enzymes (CAZymes) has propelled the demand for high-quality substrates like 4-Nitrophenyl β-D-Fucopyranoside. Researchers frequently search for "β-D-Fucopyranoside applications" or "how to measure glycosidase activity," reflecting its relevance in drug discovery and microbiome studies. This compound’s stability and sensitivity make it ideal for high-throughput screening (HTS) platforms, aligning with trends in automated biochemical assays.

From a structural perspective, the nitrophenol group in CAS 1226-39-7 releases a yellow chromophore upon enzymatic cleavage, allowing real-time quantification of reaction rates. This property addresses common queries like "best substrates for enzyme assays" or "colorimetric enzyme substrates." Recent studies also explore its role in probing gut microbial fucosidase activity, linking it to emerging topics such as probiotic research and personalized nutrition.

In synthetic chemistry, 4-Nitrophenyl β-D-Fucopyranoside is valued for its role in synthesizing complex fucose-containing oligosaccharides. These compounds are pivotal in glycobiology and vaccine development, areas garnering significant attention due to advancements in bioconjugation techniques. Its compatibility with HPLC and mass spectrometry further enhances its utility in analytical workflows.

Storage and handling recommendations for CAS 1226-39-7 emphasize protection from moisture and light, ensuring long-term stability. FAQs like "how to store nitrophenyl glycosides" highlight user concerns about reagent integrity. As the scientific community prioritizes reproducible research, this compound’s well-documented properties support rigorous experimental design.

Innovations in enzyme engineering and glycomics continue to expand the applications of 4-Nitrophenyl β-D-Fucopyranoside. Whether investigating bacterial virulence factors or designing glycosidase-based biosensors, researchers rely on its consistent performance. This aligns with search trends for "fucosidase substrate specificity" and "enzyme mechanism studies," underscoring its interdisciplinary importance.